Cas no 13335-59-6 (Benzenebutanol, 4-hydroxy-2-methoxy-)

• Product Name: Benzenebutanol, 4-hydroxy-2-methoxy-
• CAS No: 13335-59-6
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 1232884
• PubChem ID: 71354519
• Update Time: 2025-04-20

Benzenebutanol, 4-hydroxy-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanol, 4-hydroxy-2-methoxy-
• 4-(4-hydroxybutyl)-3-methoxyphenol
• 13335-59-6
• DTXSID40779026

• Inchi： 1S/C11H16O3/c1-14-11-8-10(13)6-5-9(11)4-2-3-7-12/h5-6,8,12-13H,2-4,7H2,1H3
• InChI Key： VBXMTRSRPZRSHN-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CCCCO)O

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69